Cas no 2138390-16-4 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2138390-16-4
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 5992968
• PubChem ID: 165955286
• Update Time: 2025-06-25

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138390-16-4
• EN300-657707
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C22H23NO5/c1-27-14-22(20(24)25)11-6-12-23(22)21(26)28-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19H,6,11-14H2,1H3,(H,24,25)
• InChI Key： NBQCLTICVLCBLO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCC1(C(=O)O)COC)=O

Computed Properties

• Exact Mass: 381.15762283g/mol
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)pyrrolidine-2-carboxylic acid

Introduction to 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)pyrrolidine-2-carboxylic Acid (CAS No. 2138390-16-4)

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)pyrrolidine-2-carboxylic acid, with the CAS number 2138390-16-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and exploration. The unique structural features of this molecule, particularly its fluoren-9-yl moiety and the presence of multiple functional groups, contribute to its potential utility in the synthesis of novel therapeutic agents.

The chemical structure of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)pyrrolidine-2-carboxylic acid is characterized by a pyrrolidine core substituted with a carbobenzyloxy group at the 1-position and a dimethoxymethyl group at the 2-position. The incorporation of the fluoren-9-yl group enhances the lipophilicity of the molecule, which is often a critical factor in drug design for improving membrane permeability and bioavailability. Additionally, the presence of methoxy and dimethoxymethyl groups introduces polar functionalities that can influence solubility and interactions with biological targets.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The pyrrolidine scaffold is particularly well-represented in this context, as it can serve as a privileged structure for drug discovery. Researchers have leveraged the versatility of pyrrolidine derivatives to develop compounds with diverse pharmacological profiles. Among these, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)pyrrolidine-2-carboxylic acid has emerged as a promising candidate due to its unique structural features and potential biological activity.

The synthesis of this compound involves multi-step organic transformations, including protection-deprotection strategies to introduce the necessary functional groups at specific positions. The use of protecting groups is essential in complex molecule synthesis to prevent unwanted side reactions and ensure regioselectivity. The fluorenyl moiety, in particular, requires careful handling due to its sensitivity to certain reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core pyrrolidine ring system efficiently.

One of the most compelling aspects of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)pyrrolidine-2-carboxylic acid is its potential application in medicinal chemistry. The combination of lipophilic and hydrophilic elements in its structure makes it an ideal candidate for further derivatization to develop lead compounds for drug discovery. Recent studies have highlighted the importance of molecular diversity in therapeutic libraries, and this compound represents a valuable addition due to its unique chemical profile.

The biological activity of this compound has been explored in various preclinical studies. Initial screenings have indicated that it exhibits inhibitory activity against certain enzymes implicated in inflammatory and metabolic diseases. The pyrrolidine core is known to interact with enzymes such as kinases and proteases, which are key targets in drug development. The presence of the fluorenyl group further enhances binding affinity by increasing hydrophobic interactions with protein targets.

In addition to its enzymatic activity, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)pyrrolidine-2-carboxylic acid has shown potential in modulating cellular pathways relevant to neurological disorders. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system (CNS) diseases. Researchers are investigating its effects on neurotransmitter systems and its potential as a precursor for more complex neuroactive agents.

The pharmacokinetic properties of this compound are also under scrutiny. Studies have demonstrated that it exhibits reasonable oral bioavailability and metabolic stability, which are crucial factors for drug candidates entering clinical trials. The dimethoxymethyl group contributes to metabolic resistance, while the fluorenyl moiety enhances distribution across tissues. These properties make it a promising candidate for further development into a therapeutic agent.

The future directions for research on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)pyrrolidine-2-carboxylic acid include optimizing its chemical structure for improved efficacy and safety profiles. Techniques such as structure-based drug design (SBDD) and computer-assisted molecular design (CAMD) are being employed to identify analogs with enhanced properties. Additionally, preclinical studies are being conducted to evaluate its toxicity profile and long-term effects.

The significance of this compound extends beyond its immediate applications in drug development. It serves as a valuable building block for synthesizing more complex molecules with tailored properties. The fluorenyl group provides a handle for further functionalization, allowing chemists to explore new chemical spaces and discover novel therapeutic entities.

In conclusion, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxymethyl)pyrrolidine-2-carboxylic acid (CAS No. 2138390-16-4) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.